Cas no 21340-66-9 (2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid)
21340-66-9 structure
Product Name:2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid
CAS No:21340-66-9
MF:C16H15ClO3
MW:290.741503953934
CID:1400385
PubChem ID:3084357
Update Time:2025-04-20
2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid
- 2-[4-(4-chlorophenyl)phenoxy]-2-methylpropanoic acid
- AKOS004116424
- 21340-66-9
- Propanoic acid, 2-((4'-chloro(1,1'-biphenyl)-4-yl)oxy)-2-methyl-
- 29CXF054RZ
- Ici 54856
- UNII-29CXF054RZ
- SCHEMBL6350219
- Ici-54856
- CLOFENAPIC ACID
- DTXSID10175612
- PROPIONIC ACID, 2-((4'-CHLORO-4-BIPHENYLYL)OXY)-2-METHYL-
-
- Inchi: 1S/C16H15ClO3/c1-16(2,15(18)19)20-14-9-5-12(6-10-14)11-3-7-13(17)8-4-11/h3-10H,1-2H3,(H,18,19)
- InChI Key: BWXVFPRJHCRVKA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=CC(=CC=1)OC(C(=O)O)(C)C
Computed Properties
- Exact Mass: 290.07105
- Monoisotopic Mass: 290.0709720g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
21340-66-9 (2-[(4'-chlorobiphenyl-4-yl)oxy]-2-methylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent